Cas no 57987-25-4 (1,3,5-Triazine-2,4(1H,3H)-dione, 3-butyl-1-methyl-6-(methylamino)-)

• Product Name: 1,3,5-Triazine-2,4(1H,3H)-dione, 3-butyl-1-methyl-6-(methylamino)-
• CAS No: 57987-25-4
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 343584
• PubChem ID: 21509765
• Update Time: 2025-04-19

1,3,5-Triazine-2,4(1H,3H)-dione, 3-butyl-1-methyl-6-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4(1H,3H)-dione, 3-butyl-1-methyl-6-(methylamino)-
• 3-butyl-1-methyl-6-(methylamino)-1,3,5-triazine-2,4-dione
• 3-Butyl-1-methyl-6-(methylamino)-1,3,5-triazine-2,4(1H,3H)-dione
• SCHEMBL11843546
• 57987-25-4
• DTXSID10615321

• Inchi： 1S/C9H16N4O2/c1-4-5-6-13-8(14)11-7(10-2)12(3)9(13)15/h4-6H2,1-3H3,(H,10,11,14)
• InChI Key： XEXAEKNRWYJLKN-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(NC)=NC(N1CCCC)=O

Computed Properties

• Exact Mass: 212.12748
• Monoisotopic Mass: 212.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 65.01